Cas no 39891-09-3 (2-(6-chloropyridin-3-yl)acetonitrile)

• Product Name: 2-(6-chloropyridin-3-yl)acetonitrile
• CAS No: 39891-09-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD04112495
• CID: 55118
• PubChem ID: 329763765
• Update Time: 2025-06-08

2-(6-chloropyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyridine-5-acetonitrile
• 2-Chloro-5-(cyanomethyl)pyridine
• 2-(6-Chloro-3-pyridinyl)acetonitrile
• 2-(6-Chloro-3-pyridinyl)acetonitrile,2-(6-Chloro-3-pyridinyl)acetonitrile
• 2-(6-chloropyridin-3-yl)acetonitrile
• 2-Chloro-5-pyridineacetonitrile
• 2-Chloro-5-(cyanomethyl)pyridine,6-Chloro-3-pyridylacetonitrile
• (6-Chloro-pyridin-3-yl)-acetonitrile
• 2-Chloro-5-cyanomethylpyridine
• 3-Pyridineacetonitrile, 6-chloro-
• (6-chloropyridin-3-yl)acetonitrile
• 6-CHLORO-3-PYRIDYLACETONITRILE
• PubChem2353
• 6-chloronicotininitrile
• KSC493S7J
• 6-Chloropyridine-3-acetonitrile
• 6-Chloro-pyridine-3-acetonitrile
• MFCD04112495
• 3X-0825
• CS-W013293
• (6-chloro-3-pyridinyl)acetonitrile
• W-202640
• BCP22161
• AC-23232
• AKOS005070313
• DTXSID80363064
• 6-chloropyridin-3-yl-acetonitrile
• AB17555
• O10492
• A6662
• AM10280
• BLGUCBUETMYJTB-UHFFFAOYSA-N
• EN300-60693
• 2-Chloropyridine-5-acetonitrile, 95%
• SY007117
• SCHEMBL350096
• 39891-09-3
• FT-0647775
• 2-(6-chloro-3-pyridinyl)-acetonitrile
• DB-003866
• STL557744
• BBL103934
• 2-Chloro-5-(cyanomethyl)pyridine; 2-(6-Chloro-3-pyridinyl)acetonitrile

• MDL： MFCD04112495
• Inchi： 1S/C7H5ClN2/c8-7-2-1-6(3-4-9)5-10-7/h1-2,5H,3H2
• InChI Key： BLGUCBUETMYJTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC#N

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.262
• Melting Point: 43-48 °C
• Boiling Point: 294.1±25.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.553
• PSA: 36.68000
• LogP: 1.80108

2-(6-chloropyridin-3-yl)acetonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 3439 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(6-chloropyridin-3-yl)acetonitrile

Introduction to 2-(6-chloropyridin-3-yl)acetonitrile (CAS No. 39891-09-3)

2-(6-chloropyridin-3-yl)acetonitrile, also known by its CAS registry number 39891-09-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a chlorine substituent at the 6-position and an acetonitrile group attached at the 3-position. The structure of this compound makes it highly versatile, with applications ranging from pharmaceuticals to advanced materials.

The molecular formula of 2-(6-chloropyridin-3-yl)acetonitrile is C8H7ClN2, and its molecular weight is approximately 165.58 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 145°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been well-documented, making it suitable for various synthetic and analytical applications.

The synthesis of 2-(6-chloropyridin-3-yl)acetonitrile typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable chloropyridine derivative with an acetonitrile group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have been highlighted in several peer-reviewed journals, emphasizing the importance of sustainable synthetic strategies.

In terms of applications, 2-(6-chloropyridin-3-yl)acetonitrile has found use as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic and electrophilic reactions makes it a valuable building block in drug discovery programs. For instance, researchers have utilized this compound to develop potential inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

Beyond pharmaceuticals, 2-(6-chloropyridin-3-yl)acetonitrile has also been explored for its electronic properties. Recent studies have demonstrated its potential as a component in organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes with other organic molecules has been leveraged to enhance the performance of these devices.

The latest research on 2-(6-chloropyridin-3-yl)acetonitrile has focused on its role in green chemistry initiatives. Scientists have investigated its use in catalytic cycles that minimize waste generation and energy consumption. For example, one study published in 2023 reported the successful application of this compound as a catalyst in the synthesis of biodegradable polymers from renewable resources.

In conclusion, 2-(6-chloropyridin-3-yl)acetonitrile (CAS No. 39891-09-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and synthetic flexibility continue to drive innovative research, making it an essential component in modern chemical synthesis and materials science.